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Compound of Interest

Compound Name: 5Br-INACA

Cat. No.: B1382240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of

5Br-INACA (CAS Number: 1799421-04-7). The following procedures are designed to ensure

the safety of laboratory personnel and to provide a clear, step-by-step operational plan from

receipt to disposal of this compound. Given that 5Br-INACA is an analytical reference standard

categorized as a precursor in the synthesis of synthetic cannabinoids, it should be handled with

the utmost care by trained professionals in a controlled laboratory setting.[1]

Quantitative Data Summary
The following table summarizes the known quantitative data for 5Br-INACA. This information is

critical for experimental planning and safety assessments.
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Property Value Source

Formal Name
5-bromo-1H-indazole-3-

carboxamide
[1]

CAS Number 1799421-04-7 [1]

Molecular Formula C₈H₆BrN₃O [1]

Formula Weight 240.1 g/mol [1]

Purity ≥98%

Formulation A crystalline solid

Solubility
DMF: 30 mg/ml; DMSO: 30

mg/ml
[1]

Storage -20°C

Stability ≥ 4 years (if stored properly)

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure to 5Br-INACA. The

required PPE varies based on the task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes- Nitrile

gloves

Handling of Powders/Solids

- Full-face respirator with

appropriate cartridges-

Chemical-resistant coveralls or

suit- Double-gloving (e.g.,

nitrile)- Chemical-resistant boot

covers

- Chemical-resistant apron-

Head covering

Handling of Liquids/Solutions

- Chemical splash goggles or

face shield- Chemical-resistant

gloves- Chemical-resistant

apron over lab coat

- Elbow-length gloves for

mixing and loading

Equipment Decontamination

- Chemical splash goggles or

face shield- Heavy-duty,

chemical-resistant gloves-

Waterproof or chemical-

resistant apron

- Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE.

Operational Plan: Step-by-Step Guidance for
Handling 5Br-INACA
The following detailed operational plan provides a procedural workflow for the safe handling of

5Br-INACA.

Pre-Handling Preparations
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1.1. Risk Assessment: Before any work begins, conduct a thorough risk assessment for the

planned experiment, considering the quantity of 5Br-INACA to be used and the potential for

exposure. 1.2. Designated Area: Designate a specific, well-ventilated area for handling 5Br-
INACA, preferably within a certified chemical fume hood or a ventilated balance enclosure,

especially when handling the solid form. 1.3. Assemble Materials: Gather all necessary

equipment, including spatulas, weighing paper, vials, solvents, and all required PPE before

retrieving the compound from storage. 1.4. Emergency Preparedness: Ensure that an

emergency eyewash station and safety shower are readily accessible. Have a chemical spill kit

appropriate for handling solid compounds nearby.

Handling the Solid Compound (Weighing and Aliquoting)
2.1. Don PPE: Put on all required PPE for handling potent powders as specified in the table

above. 2.2. Transfer to Hood: Transport the container of 5Br-INACA from its storage location

(-20°C) to the designated fume hood. Allow the container to equilibrate to room temperature

before opening to prevent condensation. 2.3. Weighing: Carefully weigh the desired amount of

the solid compound using a tared weigh boat or paper within the fume hood. Use tools that

minimize the generation of dust. 2.4. Transfer: Transfer the weighed solid to the appropriate

reaction vessel or vial. 2.5. Clean-up: After weighing, carefully clean any residual powder from

the spatula and weighing surface using a solvent-moistened wipe. Dispose of the wipe in the

designated hazardous waste container.

Solution Preparation
3.1. Solvent Addition: In the fume hood, slowly add the desired solvent (e.g., DMF or DMSO) to

the vessel containing the solid 5Br-INACA to avoid splashing. 3.2. Dissolution: Gently swirl or

vortex the mixture to ensure complete dissolution. If necessary, use a sonicator. 3.3. Labeling:

Clearly label the container with the compound name, concentration, solvent, date, and

appropriate hazard symbols.

Post-Handling Procedures and Decontamination
4.1. Work Surface Decontamination: Decontaminate all work surfaces with an appropriate

cleaning agent (e.g., 70% ethanol), followed by a thorough wipe-down. 4.2. Equipment

Decontamination: Decontaminate all reusable equipment according to your laboratory's

established procedures for potent compounds. 4.3. PPE Removal: Remove PPE in the reverse

order it was put on, taking care to avoid self-contamination. Dispose of single-use PPE in the
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designated hazardous waste container. 4.4. Hand Washing: Wash hands thoroughly with soap

and water after removing gloves.

Disposal Plan
5.1. Waste Segregation: All waste contaminated with 5Br-INACA, including gloves, wipes, and

empty containers, must be segregated into a clearly labeled hazardous waste container. 5.2.

Chemical Waste Disposal: Dispose of solutions containing 5Br-INACA and contaminated solid

waste through your institution's hazardous waste management program. Do not discharge to

the drain. High-temperature incineration is often the recommended disposal method for such

compounds. 5.3. Container Disposal: Before disposing of empty containers, they should be

triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as

hazardous waste. Obliterate or remove all labels from the empty container before its final

disposal.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5Br-INACA, from

initial preparation to final disposal.
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Safe Handling Workflow for 5Br-INACA
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Caption: Safe Handling Workflow for 5Br-INACA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1382240?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/37881/5br-inaca
https://www.benchchem.com/product/b1382240#personal-protective-equipment-for-handling-5br-inaca
https://www.benchchem.com/product/b1382240#personal-protective-equipment-for-handling-5br-inaca
https://www.benchchem.com/product/b1382240#personal-protective-equipment-for-handling-5br-inaca
https://www.benchchem.com/product/b1382240#personal-protective-equipment-for-handling-5br-inaca
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1382240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1382240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

